methyl 2-(bromomethyl)-6-methoxypyridine-3-carboxylate
Description
Methyl 2-(bromomethyl)-6-methoxypyridine-3-carboxylate is a chemical compound. It likely contains a pyridine ring, which is a basic heterocyclic organic compound similar to benzene and pyrrole but with one CH group replaced by nitrogen . The bromomethyl group indicates the presence of a carbon-bromine bond, while the methoxy group suggests an oxygen atom connected to a methyl group .
Synthesis Analysis
While specific synthesis methods for this compound are not available, bromomethyl compounds can generally be synthesized from ketones or aldehydes in the presence of bromine cyanide (BrCN) and triethylamine (Et3N) . Another method involves treating a compound with a nitro-substituted methyl 2-(bromomethyl) benzoate .Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 2-(bromomethyl)-6-methoxypyridine-3-carboxylate involves the reaction of 2-methyl-6-methoxypyridine-3-carboxylic acid with thionyl chloride to form the corresponding acid chloride. The acid chloride is then reacted with bromomethane to form the intermediate methyl 2-(bromomethyl)-6-methoxypyridine-3-carboxylate, which is subsequently treated with sodium methoxide to yield the final product.", "Starting Materials": [ "2-methyl-6-methoxypyridine-3-carboxylic acid", "Thionyl chloride", "Bromomethane", "Sodium methoxide" ], "Reaction": [ "Step 1: 2-methyl-6-methoxypyridine-3-carboxylic acid is reacted with thionyl chloride in the presence of a catalyst such as DMF or pyridine to form the corresponding acid chloride.", "Step 2: The acid chloride is then reacted with bromomethane in the presence of a base such as triethylamine or pyridine to form the intermediate methyl 2-(bromomethyl)-6-methoxypyridine-3-carboxylate.", "Step 3: The intermediate is then treated with sodium methoxide in methanol to yield the final product, methyl 2-(bromomethyl)-6-methoxypyridine-3-carboxylate." ] } | |
CAS RN |
1260664-37-6 |
Molecular Formula |
C9H10BrNO3 |
Molecular Weight |
260.1 |
Purity |
95 |
Origin of Product |
United States |
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